Cas no 2206824-46-4 (5-Phenylindoline hydrochloride)

• Product Name: 5-Phenylindoline hydrochloride
• CAS No: 2206824-46-4
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• MDL: MFCD30726354
• CID: 4785205
• Update Time: 2025-10-31

5-Phenylindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Phenylindoline hydrochloride
• 5-phenyl-2,3-dihydro-1H-indole;hydrochloride

• MDL： MFCD30726354
• Inchi： 1S/C14H13N.ClH/c1-2-4-11(5-3-1)12-6-7-14-13(10-12)8-9-15-14;/h1-7,10,15H,8-9H2;1H
• InChI Key： IVFXSSVHHZHPQL-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC(C3C=CC=CC=3)=CC=2CC1

Computed Properties

• Exact Mass: 231.0814771 g/mol
• Monoisotopic Mass: 231.0814771 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• Molecular Weight: 231.72

Additional information on 5-Phenylindoline hydrochloride

Introduction to 5-Phenylindoline Hydrochloride (CAS No: 2206824-46-4)

5-Phenylindoline Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2206824-46-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the indoline class of heterocyclic aromatic molecules, characterized by a fused benzene and pyrrole ring system. The presence of a phenyl group at the 5-position and its hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in medicinal chemistry and drug development.

The structural motif of 5-Phenylindoline Hydrochloride lends itself to diverse applications in synthetic chemistry. Its indoline core is a privileged scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to accommodate various functional groups while maintaining structural stability. The phenyl substituent at the 5-position introduces additional electronic and steric effects, which can be exploited to modulate the pharmacological properties of derivatives. This compound’s hydrochloride salt form improves its pharmacokinetic profile, facilitating its use in formulation development.

Recent advancements in drug discovery have highlighted the potential of indoline derivatives as pharmacophores in treating neurological disorders, infectious diseases, and cancer. Studies have demonstrated that modifications at the 5-position of indoline scaffolds can significantly alter binding affinity and selectivity for biological targets. For instance, research has shown that 5-Phenylindoline Hydrochloride derivatives exhibit promising activity against certain kinases and transcription factors, making them candidates for further investigation in oncology.

The synthesis of 5-Phenylindoline Hydrochloride typically involves multi-step organic reactions, often starting from commercially available precursors such as indole and phenylacetic acid derivatives. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indoline core efficiently. The introduction of the phenyl group at the 5-position is often achieved through directed electrophilic aromatic substitution or nucleophilic aromatic substitution reactions, depending on the synthetic strategy.

In terms of pharmacological activity, 5-Phenylindoline Hydrochloride has been investigated for its potential role as an anti-inflammatory agent. Preclinical studies suggest that derivatives of this compound may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with membrane-bound receptors has been explored, indicating possible applications in central nervous system (CNS) drug development. The hydrochloride salt form enhances its bioavailability, allowing for more consistent dosing regimens in therapeutic applications.

The chemical properties of 5-Phenylindoline Hydrochloride make it a versatile building block for medicinal chemists. Its solubility profile in both aqueous and organic solvents allows for easy incorporation into various drug delivery systems. Furthermore, its stability under standard storage conditions ensures long-term viability in pharmaceutical formulations. These attributes position it as a valuable asset in synthetic libraries used for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Current research trends indicate that 5-Phenylindoline Hydrochloride derivatives are being explored for their antimicrobial properties. Preliminary data suggest that certain modifications at the phenyl ring can enhance activity against Gram-positive bacteria and fungi. This finding aligns with global efforts to discover novel antimicrobial agents to combat rising resistance profiles among pathogens. The compound’s mechanism of action may involve disruption of bacterial cell wall synthesis or interference with essential metabolic pathways.

The role of computational chemistry in optimizing 5-Phenylindoline Hydrochloride derivatives cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and optimize lead compounds for clinical trials. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can identify structural modifications that enhance target engagement while minimizing off-target effects. This approach accelerates the drug discovery process by reducing reliance on empirical screening alone.

In conclusion,5-Phenylindoline Hydrochloride (CAS No: 2206824-46-4) represents a promising compound with broad applications in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated,5-Phenylindoline Hydrochloride will likely remain at the forefront of medicinal chemistry innovation.